Cas no 2173052-87-2 ((4AR,7aS)-1-(2-chloropyrimidin-4-yl)octahydrothieno3,4-bpyrazine 6,6-dioxide)

• Product Name: (4AR,7aS)-1-(2-chloropyrimidin-4-yl)octahydrothieno3,4-bpyrazine 6,6-dioxide
• CAS No: 2173052-87-2
• MF: C₁₀H₁₃ClN₄O₂S
• MW: 288.753819227219
• MDL: MFCD29762540
• CID: 4772413
• Update Time: 2026-02-26

(4AR,7aS)-1-(2-chloropyrimidin-4-yl)octahydrothieno3,4-bpyrazine 6,6-dioxide Chemical and Physical Properties

Names and Identifiers

• (4aR,7aS)-1-(2-chloropyrimidin-4-yl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide
• (4aR,7aS)-1-(2-chloropyrimidin-4-yl)-octahydro-1H-6??-thieno[3,4-b]pyrazine-6,6-dione
• (4AR,7aS)-1-(2-chloropyrimidin-4-yl)octahydrothieno3,4-bpyrazine 6,6-dioxide

• MDL： MFCD29762540
• Inchi： 1S/C10H13ClN4O2S/c11-10-13-2-1-9(14-10)15-4-3-12-7-5-18(16,17)6-8(7)15/h1-2,7-8,12H,3-6H2/t7-,8+/m0/s1
• InChI Key： FUBWZSFSTXETPC-JGVFFNPUSA-N
• SMILES： ClC1=NC=CC(=N1)N1CCN[C@H]2CS(C[C@@H]12)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 413
• XLogP3: 0.2
• Topological Polar Surface Area: 83.6

Additional information on (4AR,7aS)-1-(2-chloropyrimidin-4-yl)octahydrothieno3,4-bpyrazine 6,6-dioxide

Overview of (4AR,7aS)-1-(2-Chloropyrimidin-4-yl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide (CAS No. 2173052-87-2)

(4AR,7aS)-1-(2-Chloropyrimidin-4-yl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide (CAS No. 2173052-87-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of thienopyrazines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The structure of (4AR,7aS)-1-(2-chloropyrimidin-4-yl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide is characterized by a thienopyrazine core with a substituted pyrimidine ring and a sulfur dioxide group. The presence of the chloropyrimidine moiety and the sulfur dioxide group imparts specific chemical and biological properties to the molecule. The stereochemistry of the compound, particularly the (4AR,7aS) configuration, plays a crucial role in its biological activity and pharmacokinetic profile.

Recent studies have highlighted the potential of (4AR,7aS)-1-(2-chloropyrimidin-4-yl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, (4AR,7aS)-1-(2-chloropyrimidin-4-yl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide has shown promising anti-cancer activity. Preclinical studies have indicated that it can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action appears to involve the modulation of multiple signaling pathways, including those related to cell cycle regulation and DNA repair. This makes it a potential candidate for further development as an anti-cancer agent.

The pharmacokinetic profile of (4AR,7aS)-1-(2-chloropyrimidin-4-yl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide has also been extensively studied. It has been found to exhibit good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for systemic administration. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. Its metabolism primarily occurs via hepatic enzymes, with major metabolites being excreted in urine and feces.

One of the key challenges in the development of (4AR,7aS)-1-(2-chloropyrimidin-4-yl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide is optimizing its drug-like properties to enhance its therapeutic potential. Researchers are actively working on modifying the structure to improve its solubility, stability, and target selectivity. These efforts are aimed at developing more potent and selective analogs that can be used in clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of (4AR,7aS)-1-(2-chloropyrimidin-4-yl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide in human subjects. Early-phase trials have shown promising results in terms of safety and tolerability. The compound has been well-tolerated at various dose levels with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, (4AR,7aS)-1-(2-chloropyrimidin-4-yl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide (CAS No. 2173052-87-2) represents a promising candidate for the treatment of neurodegenerative diseases and cancer. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound holds significant promise for improving patient outcomes in these challenging medical conditions.